Cas no 50460-26-9 (4-(1-Aminoethyl)-2-chlorophenol)

• Product Name: 4-(1-Aminoethyl)-2-chlorophenol
• CAS No: 50460-26-9
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD17247761
• CID: 5575890
• PubChem ID: 62913123
• Update Time: 2025-05-23

4-(1-Aminoethyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• AKOS012209759
• 4-(1-aminoethyl)-2-chlorophenol
• EN300-1964910
• 50460-26-9
• Phenol, 4-(1-aminoethyl)-2-chloro-
• 4-(1-Aminoethyl)-2-chlorophenol

• MDL： MFCD17247761
• Inchi： 1S/C8H10ClNO/c1-5(10)6-2-3-8(11)7(9)4-6/h2-5,11H,10H2,1H3
• InChI Key： FJYAUFCFHMTVBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)N)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 258.9±25.0 °C(Predicted)
• pka: 8.06±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-(1-Aminoethyl)-2-chlorophenol

Recent Advances in the Study of 4-(1-Aminoethyl)-2-chlorophenol (CAS: 50460-26-9)

4-(1-Aminoethyl)-2-chlorophenol (CAS: 50460-26-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for more complex pharmacologically active molecules. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(1-Aminoethyl)-2-chlorophenol as a precursor in the synthesis of novel β-adrenergic receptor antagonists. The researchers utilized a multi-step synthetic pathway, starting from commercially available 2-chlorophenol derivatives, to achieve high yields of the target compound. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In addition to its synthetic utility, recent investigations have delved into the biological properties of 4-(1-Aminoethyl)-2-chlorophenol. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. The study employed in vitro assays to evaluate its efficacy against Gram-positive and Gram-negative bacteria, with notable results against Staphylococcus aureus.

Further research has explored the compound's mechanism of action at the molecular level. Computational docking studies, as detailed in a 2023 ACS Chemical Biology article, revealed that 4-(1-Aminoethyl)-2-chlorophenol interacts with key amino acid residues in bacterial enzymes, disrupting essential metabolic pathways. These findings provide a foundation for the rational design of derivatives with enhanced antimicrobial properties.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 4-(1-Aminoethyl)-2-chlorophenol. A 2024 review in Expert Opinion on Drug Discovery discussed the need for structural modifications to improve its bioavailability and reduce potential toxicity. The review also highlighted ongoing efforts to explore its applications beyond antimicrobial therapy, including its potential as a scaffold for anticancer agents.

In conclusion, 4-(1-Aminoethyl)-2-chlorophenol (CAS: 50460-26-9) represents a versatile compound with significant potential in pharmaceutical research. Recent advances in its synthesis and biological evaluation underscore its value as a building block for novel therapeutics. Future studies should focus on addressing its limitations and expanding its applications in drug discovery.